N-{[(3,4-dimethoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(3,4-dimethoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide, also known as DT-010, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of carbonothioylamides and has shown promising results in various preclinical studies.
Mechanism of Action
The exact mechanism of action of N-{[(3,4-dimethoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide is not yet fully understood. However, it has been suggested that this compound exerts its anti-cancer activity by inducing apoptosis (programmed cell death) in cancer cells. This compound has also been shown to inhibit the activity of various enzymes and signaling pathways that are involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including anti-inflammatory, anti-oxidant, and anti-proliferative activities. This compound has also been shown to modulate various cellular pathways that are involved in cancer progression, including the PI3K/Akt and MAPK/ERK pathways.
Advantages and Limitations for Lab Experiments
N-{[(3,4-dimethoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide has several advantages for lab experiments, including its high potency and selectivity against cancer cells, as well as its low toxicity towards normal cells. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it challenging to administer in vivo.
Future Directions
Several future directions for N-{[(3,4-dimethoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide research include further preclinical studies to investigate its efficacy and safety in vivo, as well as its potential synergistic effects with other anti-cancer agents. Additionally, the development of novel formulations and delivery systems for this compound could improve its solubility and bioavailability, which could enhance its therapeutic potential. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in human subjects.
Synthesis Methods
N-{[(3,4-dimethoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide can be synthesized using a simple and efficient method that involves the reaction of 2-fluorobenzoyl chloride with N-(3,4-dimethoxyphenyl)thiourea in the presence of a base. The resulting product is then purified using column chromatography, and the final compound is obtained in high yield and purity.
Scientific Research Applications
N-{[(3,4-dimethoxyphenyl)amino]carbonothioyl}-2-fluorobenzamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. Several preclinical studies have demonstrated that this compound exhibits potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to inhibit tumor growth and metastasis in animal models.
properties
IUPAC Name |
N-[(3,4-dimethoxyphenyl)carbamothioyl]-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FN2O3S/c1-21-13-8-7-10(9-14(13)22-2)18-16(23)19-15(20)11-5-3-4-6-12(11)17/h3-9H,1-2H3,(H2,18,19,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWVIQEDOHHFCBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2F)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.